75-96-7

Tribromoacetic acid

In Stock

• CAS RN:
• 75-96-7

• Formula:
• C2HBr3O2

• InChI:
• InChI=1S/C2HBr3O2/c3-2(4,5)1(6)7/h(H,6,7)

• InChIKey:
• QIONYIKHPASLHO-UHFFFAOYSA-N

• Tribromoacetic acid, also known as Tribromoacetic acid, is a useful research compound. Its molecular formula is C2HBr3O2 and its molecular weight is 296.74 g/mol. The purity is usually 95%.

5-Bromo-4-hydrazinyl-2-(methylthio)pyrimidine

In Stock

• CAS RN:
• 875-96-7

• Formula:
• C5H7BrN4S

• InChI:
• InChI=1S/C5H7BrN4S/c1-11-5-8-2-3(6)4(9-5)10-7/h2H,7H2,1H3,(H,8,9,10)

• InChIKey:
• WHXIJUFFJQVVDB-UHFFFAOYSA-N

• 5-Bromo-4-hydrazinyl-2-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C5H7BrN4S and its molecular weight is 235.11 g/mol. The purity is usually 95%.

3-propyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione

In Stock

• CAS RN:
• 26675-96-7

• Formula:
• C8H9F3N2O2

• InChI:
• InChI=1S/C8H9F3N2O2/c1-2-3-13-6(14)4-5(8(9,10)11)12-7(13)15/h4H,2-3H2,1H3,(H,12,15)

• InChIKey:
• YNJXTFVDOWICIX-UHFFFAOYSA-N

• 3-propyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C8H9F3N2O2 and its molecular weight is 222.167. The purity is usually 95%.

3-Pyrimidinecarboxylic acid, 6-(4-(dimethylamino)phenyl)-1-ethyl-1,4-dihydro-4-oxo-

• CAS RN:
• 71575-96-7

• Formula:
• C16H18N2O3

• InChI:
• InChI=1S/C16H18N2O3/c1-4-18-10-13(16(20)21)15(19)9-14(18)11-5-7-12(8-6-11)17(2)3/h5-10H,4H2,1-3H3,(H,20,21)

• InChIKey:
• AKBXSBHUDQHSJE-UHFFFAOYSA-N

• 3-Pyrimidinecarboxylic acid, 6-(4-(dimethylamino)phenyl)-1-ethyl-1,4-dihydro-4-oxo-, also known as 3-Pyrimidinecarboxylic acid, 6-(4-(dimethylamino)phenyl)-1-ethyl-1,4-dihydro-4-oxo-, is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.

Pterosin B

In Stock

• CAS RN:
• 34175-96-7

• Formula:
• C14H18O2

• InChI:
• InChI=1S/C14H18O2/c1-8-6-11-7-9(2)14(16)13(11)10(3)12(8)4-5-15/h6,9,15H,4-5,7H2,1-3H3/t9-/m1/s1

• InChIKey:
• SJNCSXMTBXDZQA-SECBINFHSA-N

• Cytotoxicity toward the human leukemia HL-60 cell line
  (R)-Pterosin b belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group (R)-Pterosin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (R)-pterosin b is primarily located in the cytoplasm. Outside of the human body, (R)-pterosin b can be found in green vegetables and root vegetables. This makes (R)-pterosin b a potential biomarker for the consumption of these food products.
  

N-(3,4-dimethoxyphenethyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681275-96-7

• Formula:
• C28H30N2O3S

• InChI:
• InChI=1S/C28H30N2O3S/c1-20-7-6-8-22(15-20)17-30-18-27(23-9-4-5-10-24(23)30)34-19-28(31)29-14-13-21-11-12-25(32-2)26(16-21)33-3/h4-12,15-16,18H,13-14,17,19H2,1-3H3,(H,29,31)

• InChIKey:
• CXWDUNHYRYYDJT-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenethyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H30N2O3S and its molecular weight is 474.62. The purity is usually 95%.

2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid

In Stock

• CAS RN:
• 851175-96-7

• Formula:
• C12H13N3O2

• InChI:
• InChI=1S/C12H13N3O2/c1-7-4-5-10(8(2)6-7)15-13-9(3)11(14-15)12(16)17/h4-6H,1-3H3,(H,16,17)

• InChIKey:
• GLJDLAQFRVFTBM-UHFFFAOYSA-N

• 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.255. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide

In Stock

• CAS RN:
• 872975-96-7

• Formula:
• C22H28N4O5S

• InChI:
• InChI=1S/C22H28N4O5S/c1-15-10-16(2)20(17(3)11-15)32(29,30)26-8-5-9-31-19(26)14-25-22(28)21(27)24-13-18-6-4-7-23-12-18/h4,6-7,10-12,19H,5,8-9,13-14H2,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• GLLOLDHWNOLMRM-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C22H28N4O5S and its molecular weight is 460.55. The purity is usually 95%.

3'-Chloro-4'-fluoro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-96-7

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-15(18)14(17)10-12/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• NEOFWXLTMXUVCN-UHFFFAOYSA-N

• 3'-Chloro-4'-fluoro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

2-Ethenylpyridin-3-amine

In Stock

• CAS RN:
• 267875-96-7

• Formula:
• C7H8N2

• InChI:
• InChI=1S/C7H8N2/c1-2-7-6(8)4-3-5-9-7/h2-5H,1,8H2

• InChIKey:
• VCHWAOGZSFCTEL-UHFFFAOYSA-N

• 2-Ethenylpyridin-3-amine is a useful research compound. Its molecular formula is C7H8N2 and its molecular weight is 120.15 g/mol. The purity is usually 95%.

3-(3-bromophenyl)-2-(3-fluorophenyl)-2,3-dihydro-4(1H)-quinazolinone

• CAS RN:
• 372175-96-7

• Formula:
• C20H14BrFN2O

• InChI:
• InChI=1S/C20H14BrFN2O/c21-14-6-4-8-16(12-14)24-19(13-5-3-7-15(22)11-13)23-18-10-2-1-9-17(18)20(24)25/h1-12,19,23H

• InChIKey:
• QYQNNUDRKHXDGU-UHFFFAOYSA-N

• 3-(3-bromophenyl)-2-(3-fluorophenyl)-2,3-dihydro-4(1H)-quinazolinone is a useful research compound. Its molecular formula is C20H14BrFN2O and its molecular weight is 397.2g/mol. The purity is usually 95%.

2-[(2-cyanoethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid

In Stock

• CAS RN:
• 2219375-96-7

• Formula:
• C20H18N2O4

• 2-[(2-cyanoethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid is a useful research compound. Its molecular formula is C20H18N2O4 and its molecular weight is 350.4. The purity is usually 95%.

2,5-Difluoro-3-nitrophenol

• CAS RN:
• 1807175-96-7

• Formula:
• C6H3F2NO3

• InChI:
• InChI=1S/C6H3F2NO3/c7-3-1-4(9(11)12)6(8)5(10)2-3/h1-2,10H

• InChIKey:
• AKNLAZURPYXKJI-UHFFFAOYSA-N

• 2,5-Difluoro-3-nitrophenol is a useful research compound. Its molecular formula is C6H3F2NO3 and its molecular weight is 175.09 g/mol. The purity is usually 95%.

3-Amino-4-hydroxybenzoic acid hydrate

In Stock

• CAS RN:
• 1226975-96-7

• Formula:
• C7H9NO4

• InChI:
• InChI=1S/C7H7NO3.H2O/c8-5-3-4(7(10)11)1-2-6(5)9;/h1-3,9H,8H2,(H,10,11);1H2

• InChIKey:
• OVJRQUCNMUFIQI-UHFFFAOYSA-N

• 3-Amino-4-hydroxybenzoic acid hydrate is a useful research compound. Its molecular formula is C7H9NO4 and its molecular weight is 171.15 g/mol. The purity is usually 95%.

2-(2-Methyl-1,3-oxazol-5-yl)acetic acid

In Stock

• CAS RN:
• 1276075-96-7

• Formula:
• C6H7NO3

• InChI:
• InChI=1S/C6H7NO3/c1-4-7-3-5(10-4)2-6(8)9/h3H,2H2,1H3,(H,8,9)

• InChIKey:
• JFQNTUTWWNJLBN-UHFFFAOYSA-N

• 2-(2-Methyl-1,3-oxazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C6H7NO3 and its molecular weight is 141.126. The purity is usually 95%.

3-(4-fluorophenyl)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1797875-96-7

• Formula:
• C19H20FN3O2S

• InChI:
• InChI=1S/C19H20FN3O2S/c1-12-4-9-18(26-12)17(25-3)11-21-19(24)16-10-15(22-23(16)2)13-5-7-14(20)8-6-13/h4-10,17H,11H2,1-3H3,(H,21,24)

• InChIKey:
• DISLYWQGDPOMFR-UHFFFAOYSA-N

• 3-(4-fluorophenyl)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H20FN3O2S and its molecular weight is 373.45. The purity is usually 95%.

2-Methoxy-1-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379975-96-7

• Formula:
• C14H21N3O3

• InChI:
• InChI=1S/C14H21N3O3/c1-11-6-15-14(16-7-11)20-9-12-4-3-5-17(8-12)13(18)10-19-2/h6-7,12H,3-5,8-10H2,1-2H3

• InChIKey:
• IYITZMFXLDDAKK-UHFFFAOYSA-N

• 2-Methoxy-1-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.34. The purity is usually 95%.